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Compound of Interest

Compound Name: Ethyl 4-hydroxy-3-iodobenzoate

Cat. No.: B083030 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Ethyl 4-hydroxy-3-iodobenzoate, a halogenated phenolic compound, requires

careful consideration for its disposal to mitigate potential hazards. This guide provides

essential, step-by-step procedures for the safe disposal of this compound, ensuring compliance

with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Ethyl 4-hydroxy-3-
iodobenzoate with appropriate personal protective equipment (PPE). This includes, but is not

limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of the solid

compound or its solutions should be conducted in a well-ventilated area or a chemical fume

hood to avoid inhalation of any dust or vapors.

Step-by-Step Disposal Protocol
The disposal of Ethyl 4-hydroxy-3-iodobenzoate should be managed as hazardous waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[1][2]
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Collect all waste materials containing Ethyl 4-hydroxy-3-iodobenzoate, including

contaminated consumables (e.g., pipette tips, weighing boats, gloves), into a designated

and clearly labeled hazardous waste container.[1]

This waste stream should be kept separate from other chemical wastes to avoid potential

reactions. Specifically, it should be segregated from strong oxidizing agents and strong

bases.

Container Selection and Labeling:

Use a chemically compatible, leak-proof container with a secure lid for waste collection.[3]

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name: "Ethyl 4-hydroxy-3-iodobenzoate". The approximate quantity or

concentration of the waste should also be indicated.

Waste Accumulation and Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from general laboratory traffic.

The storage area should have secondary containment to prevent the spread of material in

case of a spill.

Follow your institution's and local regulations regarding the maximum allowable time for

hazardous waste storage in the laboratory.[3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[4]

Provide them with a complete and accurate description of the waste, including its chemical

composition and any potential hazards.

Quantitative Data Summary
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For clarity and quick reference, the following table summarizes key data related to the disposal

of Ethyl 4-hydroxy-3-iodobenzoate.

Parameter Value/Instruction Source

Chemical Name
Ethyl 4-hydroxy-3-

iodobenzoate
N/A

CAS Number 58331-88-9 N/A

Waste Classification Hazardous Waste [5][6]

Primary Hazards
Potential skin and eye irritant.

Environmental hazard.
General Chemical Knowledge

Incompatible Materials
Strong oxidizing agents, strong

bases.
General Chemical Knowledge

Recommended PPE
Safety goggles, chemical-

resistant gloves, lab coat.
[6]

Disposal Method
Incineration by a licensed

hazardous waste facility.
[2][5]

Container Type
Chemically compatible, leak-

proof, with a secure lid.
[3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Ethyl 4-hydroxy-3-
iodobenzoate.
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Caption: Disposal workflow for Ethyl 4-hydroxy-3-iodobenzoate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Ethyl 4-hydroxy-3-iodobenzoate, thereby protecting themselves, their colleagues,
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and the environment. Always consult your institution's specific safety protocols and local

regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

